Cas no 59902-28-2 (2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane)
59902-28-2 structure
Product Name:2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane
CAS No:59902-28-2
MF:C11H13ClO2
MW:212.672722578049
CID:1617612
PubChem ID:43113
Update Time:2025-04-21
2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane
- 59902-28-2
- DTXSID20975322
- SCHEMBL9876435
- 2-(p-Chlorophenyl)-2,4-dimethyl-1,3-dioxolane
- 1,3-DIOXOLANE, 2-(p-CHLOROPHENYL)-2,4-DIMETHYL-
-
- Inchi: 1S/C11H13ClO2/c1-8-7-13-11(2,14-8)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3
- InChI Key: GGLVIOWOIAAAQK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1(C)OCC(C)O1
Computed Properties
- Exact Mass: 212.06049
- Monoisotopic Mass: 212.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.147
- Boiling Point: 274.9°C at 760 mmHg
- Flash Point: 95.5°C
- Refractive Index: 1.512
- PSA: 18.46
2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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